(E)-4-Hydroxy Tamoxifen O-β-D-Glucuronide
(E)-4-Hydroxy Tamoxifen O-β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
152764-51-7
VCID:
VC0130714
InChI:
InChI=1S/C32H37NO8/c1-4-25(20-8-6-5-7-9-20)26(21-10-14-23(15-11-21)39-19-18-33(2)3)22-12-16-24(17-13-22)40-32-29(36)27(34)28(35)30(41-32)31(37)38/h5-17,27-30,32,34-36H,4,18-19H2,1-3H3,(H,37,38)/b26-25+/t27-,28-,29+,30-,32+/m0/s1
SMILES:
CCC(=C(C1=CC=C(C=C1)OCCN(C)C)C2=CC=C(C=C2)OC3C(C(C(C(O3)C(=O)O)O)O)O)C4=CC=CC=C4
Molecular Formula:
C32H37NO8
Molecular Weight:
563.647
(E)-4-Hydroxy Tamoxifen O-β-D-Glucuronide
CAS No.: 152764-51-7
Reference Standards
VCID: VC0130714
Molecular Formula: C32H37NO8
Molecular Weight: 563.647
| CAS No. | 152764-51-7 |
|---|---|
| Product Name | (E)-4-Hydroxy Tamoxifen O-β-D-Glucuronide |
| Molecular Formula | C32H37NO8 |
| Molecular Weight | 563.647 |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[4-[(E)-1-[4-[2-(dimethylamino)ethoxy]phenyl]-2-phenylbut-1-enyl]phenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C32H37NO8/c1-4-25(20-8-6-5-7-9-20)26(21-10-14-23(15-11-21)39-19-18-33(2)3)22-12-16-24(17-13-22)40-32-29(36)27(34)28(35)30(41-32)31(37)38/h5-17,27-30,32,34-36H,4,18-19H2,1-3H3,(H,37,38)/b26-25+/t27-,28-,29+,30-,32+/m0/s1 |
| Standard InChIKey | SSRNQFUJUAOPJD-OFKVRPASSA-N |
| SMILES | CCC(=C(C1=CC=C(C=C1)OCCN(C)C)C2=CC=C(C=C2)OC3C(C(C(C(O3)C(=O)O)O)O)O)C4=CC=CC=C4 |
| Synonyms | O-β-D-Glucuronide of (Ζ)-4-Hydroxy Tamoxifen; 4-[(1E)-1-[4-[2-(Dimethylamino)ethoxy]phenyl]-2-phenyl-1-buten-1-yl]phenyl β-D-Glucopyranosiduronic Acid; |
| PubChem Compound | 71749358 |
| Last Modified | Nov 11 2021 |
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